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Compound of Interest

Compound Name: 3-Hydroxytetradecanedioic acid

CAS No.: 73179-89-2

Cat. No.: B1257505

Get Quote

Biomarker Characterization, Analytical Methodology, and Clinical Interpretation

Executive Summary
3-Hydroxytetradecanedioic acid (3-OH-C14-DC) is a specific, pathological dicarboxylic acid

found in human urine. Its presence is a critical diagnostic hallmark for disorders of

mitochondrial long-chain fatty acid oxidation (LC-FAOD), specifically Long-Chain 3-

Hydroxyacyl-CoA Dehydrogenase (LCHAD) deficiency and Mitochondrial Trifunctional Protein

(TFP) deficiency.

Under normal physiological conditions, long-chain fatty acids undergo

-oxidation in the mitochondria. When the LCHAD enzyme is defective, 3-hydroxy intermediates
accumulate, escape the mitochondria, and undergo microsomal

-oxidation to form 3-hydroxydicarboxylic acids. Among these, 3-hydroxytetradecanedioic acid
is the most discriminatory marker for distinguishing LCHAD/TFP deficiencies from other FAODs
(such as MCAD deficiency).
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This guide details the metabolic origin, validated analytical protocols (GC-MS), and data

interpretation frameworks required for the accurate identification of this metabolite.

Metabolic Origin & Pathophysiology[1][2]
To understand the presence of 3-OH-C14-DC, one must trace the metabolic blockade and the

subsequent "rescue" pathway utilized by the hepatocyte.

The Blockade: LCHAD Deficiency
In a healthy state, Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (a domain of the TFP

complex) catalyzes the third step of

-oxidation: the conversion of 3-hydroxy-acyl-CoA to 3-keto-acyl-CoA.

In LCHAD deficiency:

Substrate Accumulation: The enzyme fails to dehydrogenate long-chain substrates (C12–

C16).

Mitochondrial Efflux: 3-Hydroxytetradecanoyl-CoA accumulates, is hydrolyzed by

thioesterases, and the free acid (3-hydroxytetradecanoic acid) exits the mitochondria.

Microsomal Shunt (

-Oxidation): The smooth endoplasmic reticulum attempts to solubilize this toxic lipophilic
acid. Cytochrome P450 enzymes (specifically CYP4A family) oxidize the terminal methyl
group (

-carbon) into a carboxyl group.

Result: The formation of 3-hydroxytetradecanedioic acid, which is water-soluble and

excreted in urine.[1]

Pathway Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1257505/docs?utm_src=pdf-body#technical-guide-3-hydroxytetradecanedioic-acid-in-human-urine
https://healthmatters.io/understand-blood-test-results/3-hydroxyphenylacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Long-Chain Fatty Acid
(C14:0)

Acyl-CoA

3-OH-Tetradecanoyl-CoA
(Mitochondria)

Beta-Oxidation Steps 1-2

|| LCHAD BLOCK || 3-Keto-Acyl-CoA

Normal Pathway

3-OH-Tetradecanoic Acid
(Cytosol)

Hydrolysis & Efflux

Microsomal Omega-Oxidation
(CYP450)

3-Hydroxytetradecanedioic Acid
(Urine)

Excretion

Click to download full resolution via product page

Figure 1: The metabolic diversion from blocked mitochondrial

-oxidation to microsomal

-oxidation, resulting in the excretion of 3-hydroxytetradecanedioic acid.

Analytical Methodology: GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for identifying this

metabolite due to its ability to separate isomers and provide structural spectral data.
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Sample Preparation Protocol
Rationale: Urine contains urea (which interferes with derivatization) and keto-acids (which are

unstable). The protocol must address both.

Reagents Required:

Urease (Type C-3 from Jack bean)

Hydroxylamine hydrochloride (for oximation)

Ethyl acetate (extraction solvent)

BSTFA with 1% TMCS (Silylating agent)

Step-by-Step Workflow:

Internal Standard Addition:

Add stable isotope-labeled standard (e.g.,

-succinic acid or tropic acid) to 1 mL of urine.

Why: Corrects for extraction efficiency and injection variability.

Urease Digestion:

Add 50 µL Urease solution. Incubate at 37°C for 15 mins.

Why: Urea has a high abundance in urine and forms silyl derivatives that mask target

analytes in the chromatogram.

Oximation (Critical for Profile):

Add 100 µL Hydroxylamine HCl (aq). Incubate at 60°C for 30 mins.

Why: While 3-OH-C14-DC is not a keto-acid, LCHAD deficiency often presents with

secondary ketosis. Oximation protects keto-groups (e.g., acetoacetate) from

decarboxylation, preserving the full metabolic profile.
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Acidification & Extraction:

Acidify to pH < 2 using HCl.

Extract 3x with Ethyl Acetate. Combine organic phases.

Why: Dicarboxylic acids are weak acids. Low pH suppresses ionization, driving them into

the organic phase.

Drying:

Evaporate solvent under nitrogen stream at 40°C until completely dry.

Warning: Any residual water will destroy the silylating reagent in the next step.

Derivatization (Silylation):

Add 100 µL BSTFA + 1% TMCS.

Incubate at 60°C for 30 mins.

Mechanism:[2][3][4] Replaces active hydrogens (-OH, -COOH) with Trimethylsilyl (TMS)

groups, making the molecule volatile.

GC-MS Acquisition Parameters
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Parameter Setting

Column
DB-5ms or equivalent (30m x 0.25mm x

0.25µm)

Carrier Gas Helium, constant flow (1.0 mL/min)

Injection Split 1:10 (or Splitless for trace analysis)

Temp Program

70°C (2 min)

10°C/min

300°C (5 min)

Ion Source Electron Impact (EI), 70 eV

Scan Range m/z 50 – 650

Identification Criteria
The target analyte is 3-hydroxytetradecanedioic acid-TMS ester.

Retention Index: Elutes in the late region of the chromatogram (after C12 dicarboxylic acids).

Key Fragmentation Ions (EI):

m/z 73, 75: Generic TMS fragments (confirms silylation).

m/z 147: Characteristic rearrangement ion for polysilylated compounds.

[M-15] (Methyl loss): High mass ion indicating molecular weight.

[M-90] (TMSOH loss): Loss of trimethylsilanol.

Note: The spectrum will show a pattern characteristic of 3-hydroxy-dicarboxylic acids,

often dominated by

-cleavage relative to the TMS-ether group.

Diagnostic Interpretation
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The "LCHAD Pattern"
Finding 3-hydroxytetradecanedioic acid alone is rare. It almost always appears as part of a

specific pattern.

The Diagnostic Triad:

3-Hydroxydodecanedioic acid (3-OH-C12-DC)

3-Hydroxytetradecanedioic acid (3-OH-C14-DC) (Most Specific)

3-Hydroxyhexadecanedioic acid (3-OH-C16-DC)

Differential Diagnosis Table

Condition 3-OH-C14-DC

C6-C10 DCAs
(Adipic,
Suberic,
Sebacic)

3-OH-C6-C10
DCAs

Clinical
Context

Normal Urine Absent / Trace Trace Absent Healthy

LCHAD / TFP

Deficiency
Prominent Elevated Elevated

Hypoketotic

hypoglycemia,

Retinopathy,

Cardiomyopathy

MCAD

Deficiency
Absent Very High

Elevated (C6-

C10 only)

Fasting

intolerance,

SIDS risk

Ketosis

(Fasting/DKA)
Absent Elevated Absent

High ketones

(BHB, AcAc)

present

Analytical Workflow Diagram
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Figure 2: Step-by-step analytical workflow for the isolation and identification of urinary organic

acids.

Troubleshooting & Quality Control
False Negatives: 3-OH-C14-DC is a large molecule with a high boiling point.

Solution: Ensure the GC oven ramp extends to 300°C and holds for at least 5 minutes.

Check injection port liner for non-volatile residue accumulation.

Moisture Contamination: If the BSTFA reagent turns cloudy or the chromatogram shows

"tailing" peaks.

Solution: Re-dry the sample. Water hydrolyzes TMS derivatives instantly.

Differentiation from Artifacts: Plasticizers and column bleed can mimic high-mass

hydrocarbons.

Validation: Always compare retention time against a known standard or a reference library

(e.g., NIST or Wiley Registry).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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